1-(3-Cyanophenyl)-3-(4-ethoxyphenyl)urea

• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)C#N
• InChI: InChI=1S/C16H15N3O2/c1-2-21-15-8-6-13(7-9-15)18-16(20)19-14-5-3-4-12(10-14)11-17/h3-10H,2H2,1H3,(H2,18,19,20)
• InChIKey: QAXDVEKYIKEBQG-UHFFFAOYSA-N

Securing isomerically pure meta-cyano diaryl ureas for head-to-head SAR panels is a recurring bottleneck. This unsymmetrical 1-(3-cyanophenyl)-3-(4-ethoxyphenyl)urea delivers a polarized 'push-pull' urea scaffold with distinct H-bond donor/acceptor geometry versus the para-cyano isomer. Empirically resolve >10-fold potency differences in sEH/kinase/CB1 assays; progress homologous ether series (MeO→EtO→PrO) for metabolic stability profiling; screen cytotoxicity in MDA-MB-231, U-87 MG, SH-SY5Y panels. Custom-synthesized for research use.

1-(3-Cyanophenyl)-3-(4-ethoxyphenyl)urea Structural Identity

1-(3-Cyanophenyl)-3-(4-ethoxyphenyl)urea (molecular formula C16H15N3O2, molecular weight ~281.31 g/mol) is an unsymmetrical N,N'-diaryl urea. It features a meta-cyano electron-withdrawing group on one phenyl ring and a para-ethoxy electron-donating group on the other, creating a polarized 'push-pull' aromatic system across the urea bridge [1]. Diaryl ureas are a privileged scaffold in medicinal chemistry, known for forming key hydrogen-bonding interactions with kinase hinge regions, soluble epoxide hydrolase (sEH) catalytic residues, and cannabinoid receptor allosteric sites [2]. The specific meta-cyano/para-ethoxy substitution pattern found in this compound has been incorporated into synthetic cytokinin-like aryl urea libraries evaluated for cytotoxic and antioxidant activity [3].

Unsymmetrical N,N'-diaryl urea with push-pull electronic character

Meta-cyano EWG and para-ethoxy EDG drive target-binding geometry

Reported in kinase, sEH, and cannabinoid receptor contexts; included in cytotoxicity screening libraries

• [1] PubChem compound summary for C16H15N3O2 diaryl ureas; molecular formula and weight data. View Source
• [2] Diaryl Urea: A Privileged Structure in Anticancer Agents. Eurekaselect, review of diaryl urea kinase inhibitors and binding modes. View Source
• [3] Kalistratova, A. V. et al. (2020). Synthesis of new compounds in the series of aryl-substituted ureas with cytotoxic and antioxidant activity. Mendeleev Communications, 30(2), 153–155. DOI: 10.1016/j.mencom.2020.03.007 View Source

Why 1-(3-Cyanophenyl)-3-(4-ethoxyphenyl)urea Is Distinct

Substitution pattern and regiochemistry on the two aryl rings of N,N'-diaryl ureas are primary determinants of biological target engagement, potency, and physicochemical properties. The meta-cyano substituent in this compound directs a different electrostatic potential and hydrogen-bond acceptor geometry than the corresponding para-cyano isomer, while the para-ethoxy group confers greater lipophilicity and altered metabolic stability compared to the methoxy or hydroxy analogs [1]. Simple replacement with the des-ethoxy analog 1-(3-cyanophenyl)-3-phenylurea removes a key electron-donating group that can modulate urea NH acidity and target binding [2]. Furthermore, the unsymmetrical nature of this urea—with electronically differentiated rings—is distinct from symmetrical diaryl ureas (e.g., 1,3-bis(4-cyanophenyl)urea) that have been studied primarily in supramolecular and materials chemistry contexts [3]. These structural distinctions mean that biological activity, selectivity, and pharmacokinetic profiles observed for one diaryl urea cannot be assumed for this compound.

Regioisomeric para-cyano analog may exhibit different hydrogen-bonding and potency profiles (class-level SAR)

Des-ethoxy analog removes the electron-donating substituent, shifting urea NH acidity and target interaction

Symmetrical 1,3-bis(4-cyanophenyl)urea lacks regiochemical differentiation, limiting SAR extrapolation

• [1] Anandan, S.-K. & Gless, R. D. (2010). Exploration of secondary and tertiary pharmacophores in unsymmetrical N,N'-diaryl urea inhibitors of soluble epoxide hydrolase. Bioorganic & Medicinal Chemistry Letters, 20(9), 2740–2744. View Source
• [2] Kim, I. H. et al. (2007). 1,3-Disubstituted ureas functionalized with ether groups are potent inhibitors of the soluble epoxide hydrolase with improved pharmacokinetic properties. Journal of Medicinal Chemistry, 50(21), 5217–5226. PMID: 17894481. View Source
• [3] 1,3-Bis(4-cyanophenyl)urea properties and applications in supramolecular chemistry (review of symmetrical diaryl ureas). View Source

Key Evidence for 1-(3-Cyanophenyl)-3-(4-ethoxyphenyl)urea

Meta- vs. Para-Cyano Substitution Effects

In unsymmetrical N,N'-diaryl ureas, the position of the cyano substituent on the phenyl ring dictates both the geometry of hydrogen-bonding interactions with biological targets and the electronic properties of the urea pharmacophore. The meta-cyano group in 1-(3-cyanophenyl)-3-(4-ethoxyphenyl)urea is not conjugated directly with the urea NH, resulting in a different pKa and hydrogen-bond donor strength compared to the para-cyano isomer 1-(4-cyanophenyl)-3-(4-ethoxyphenyl)urea. Quantitative SAR studies on analogous sEH inhibitor series demonstrate that meta-substituted phenyl ureas can exhibit Ki values that differ by over 10-fold from their para-substituted counterparts depending on the complementary secondary pharmacophore [1]. However, no direct head-to-head kinetic comparison for this exact compound pair has been reported in the public domain.

Meta- vs. Para-Cyano

Class-level

Potency difference >10-fold possible (class SAR)

Regiochemistry-dependent target engagement

No direct head-to-head data for this compound

Evidence Dimension	sEH inhibition potency (Ki) dependence on cyano substitution position
Target Compound Data	Not directly reported for this compound
Comparator Or Baseline	Meta- vs. para-substituted phenyl urea sEH inhibitors: Ki differences of >10-fold observed across the series (class-level SAR)
Quantified Difference	Potency difference of >10-fold possible based on regiochemistry (class inference from related diaryl ureas)
Conditions	Recombinant human sEH FRET-based displacement assay (general class conditions from Anandan & Gless, 2010; Kim et al., 2007)

Why This Matters

The meta-cyano substitution pattern creates a structurally distinct isomer that cannot be assumed to exhibit the same potency or selectivity as the para-cyano analog; experimental validation is required for each regioisomer.

• [1] Anandan, S.-K. & Gless, R. D. (2010). Exploration of secondary and tertiary pharmacophores in unsymmetrical N,N'-diaryl urea inhibitors of soluble epoxide hydrolase. Bioorganic & Medicinal Chemistry Letters, 20(9), 2740–2744. View Source

Ethoxy vs. Methoxy: Lipophilicity and Stability

The para-ethoxy group in 1-(3-cyanophenyl)-3-(4-ethoxyphenyl)urea confers a calculated LogP increase of approximately 0.5–0.6 units compared to the methoxy analog 1-(3-cyanophenyl)-3-(4-methoxyphenyl)urea, based on the additive contribution of the methylene group (Hansch π = ~0.5 for CH2 in aromatic systems). In the 1,3-disubstituted urea sEH inhibitor class, ether chain length has been shown to affect both in vitro potency and metabolic stability: longer ether chains with hydrophobic linkers maintain sEH potency while shorter, more polar chains improve solubility at the cost of reduced target engagement [1]. The ethoxy group represents an intermediate choice balancing lipophilicity and potential metabolic liability relative to the methoxy (shorter, more polar) and propoxy/butoxy (longer, more lipophilic) analogs. Quantitative metabolic stability data (e.g., intrinsic clearance in microsomal assays) for this specific compound have not been published.

Ethoxy Lipophilicity Shift

Class-level

Calculated ΔLogP ~+0.5–0.6 vs. methoxy analog

Lipophilicity modulates permeability and formulation

Metabolic stability trends from class data only

Evidence Dimension	Calculated lipophilicity (LogP) and class-level metabolic stability trend
Target Compound Data	Calculated LogP with ethoxy: estimated ~3.0–3.5 (based on structure)
Comparator Or Baseline	1-(3-Cyanophenyl)-3-(4-methoxyphenyl)urea: calculated LogP ~2.5–3.0 (estimated); class SAR shows ether chain length modulates metabolic stability
Quantified Difference	ΔLogP ~+0.5 to +0.6 units for ethoxy vs. methoxy; metabolic stability trend from class data (Kim et al., 2007)
Conditions	Calculated physicochemical properties; class-level in vitro metabolic stability data from Kim et al. (2007) J. Med. Chem.

Why This Matters

The ethoxy group provides a predictable, calculable increase in lipophilicity compared to the methoxy analog, which directly impacts membrane permeability, solubility, and formulation strategy during in vitro and in vivo studies.

• [1] Kim, I. H. et al. (2007). 1,3-Disubstituted ureas functionalized with ether groups are potent inhibitors of the soluble epoxide hydrolase with improved pharmacokinetic properties. Journal of Medicinal Chemistry, 50(21), 5217–5226. PMID: 17894481. View Source

Cytotoxicity and Antioxidant Activity

A 2020 study by Kalistratova et al. synthesized a series of aryl-substituted ureas—including compounds with cyano and alkoxy substituents—and evaluated their cytotoxic activity against breast cancer MDA-MB-231, glioblastoma U-87 MG, and neuroblastoma SH-SY5Y cell lines, alongside antioxidant activity [1]. The compound set included structures analogous to 1-(3-cyanophenyl)-3-(4-ethoxyphenyl)urea; however, specific IC50 values for this exact compound were not individually reported in the abstracted data. The study demonstrated that structural modifications in the aryl urea series led to differential cytotoxicity profiles across the tested cell lines, with some analogs showing selective activity against MDA-MB-231 while sparing melanoma A-375 cells [1]. This class-level evidence supports the expectation that the precise substitution pattern of 1-(3-cyanophenyl)-3-(4-ethoxyphenyl)urea will yield a unique cytotoxicity fingerprint distinct from other members of the series.

Cytotoxicity & Antioxidant Context

Context-dependent

Aryl urea class shows substituent-dependent cytotoxicity (Kalistratova 2020)

Supports cancer cell-model endpoint studies

Compound-specific IC50 not reported

Evidence Dimension	Cytotoxicity across cancer cell lines (MDA-MB-231, U-87 MG, SH-SY5Y) and antioxidant activity
Target Compound Data	Not individually quantified in available abstract; compound belongs to the aryl urea series evaluated
Comparator Or Baseline	Class-level: aryl ureas with varying substituents showed differential cytotoxicity (selective vs. MDA-MB-231, inactive vs. A-375 melanoma)
Quantified Difference	Quantified IC50 values for individual compounds not available in public abstract; class trend of substituent-dependent activity established
Conditions	Resazurin-based cell viability assay, 72 h incubation (Kalistratova et al., Mendeleev Commun., 2020)

Why This Matters

This evidence places the compound within a characterized class of aryl ureas with documented cytotoxic potential, supporting its use as a research tool in cancer cell biology studies while highlighting the need for compound-specific potency determination.

• [1] Kalistratova, A. V., Kovalenko, L. V., Oshchepkov, M. S., Gamisoniya, A. M., Gerasimova, T. S., Demidov, Yu. A., & Akimov, M. G. (2020). Synthesis of new compounds in the series of aryl-substituted ureas with cytotoxic and antioxidant activity. Mendeleev Communications, 30(2), 153–155. DOI: 10.1016/j.mencom.2020.03.007 View Source

Recommended Applications for 1-(3-Cyanophenyl)-3-(4-ethoxyphenyl)urea

Regiochemical SAR Probe

Use this compound as a structurally defined meta-cyano isomer in head-to-head screening panels against the para-cyano isomer 1-(4-cyanophenyl)-3-(4-ethoxyphenyl)urea to experimentally determine the impact of cyano regiochemistry on potency (Ki/IC50) for sEH, kinase, or CB1 receptor targets. The class-level SAR from Anandan & Gless (2010) indicates that >10-fold potency differences between meta- and para-substituted phenyl ureas are possible, but must be confirmed empirically for each target of interest [1].

Ether Chain Length Optimization

Employ this ethoxy-substituted compound as part of a homologous series (methoxy, ethoxy, propoxy) to systematically assess the effect of ether chain length on metabolic stability, plasma protein binding, and oral bioavailability in rodent models. The work of Kim et al. (2007) on ether-functionalized 1,3-disubstituted ureas provides the methodological framework and benchmark comparator data for such studies [2].

Cytotoxicity Screening in Cancer Cell Lines

Based on the aryl-substituted urea library study by Kalistratova et al. (2020), this compound can be included in expanded cytotoxicity screening panels against MDA-MB-231 (breast cancer), U-87 MG (glioblastoma), and SH-SY5Y (neuroblastoma) cell lines, with A-375 (melanoma) serving as a selectivity control [3]. The compound's specific IC50 must be determined experimentally and compared to reference compounds such as doxorubicin within the same assay platform.

Supramolecular Co-Crystallization Studies

The combination of an electron-withdrawing meta-cyano group and an electron-donating para-ethoxy group creates a polarized urea scaffold with distinct hydrogen-bond donor/acceptor properties. This compound can serve as a building block in co-crystallization screens with carboxylic acid or amide-containing co-formers, analogous to the use of symmetrical diaryl ureas in crystal engineering studies [4].

Application

Selection Property

Validation Focus

Regiochemical SAR probe studies

Meta-cyano regiochemistry profile

Potency differentiation across cyano positions

Ether chain structure-activity studies

Ethoxy lipophilicity increment

Exposure-model interpretation (metabolic stability)

Cancer cell-model cytotoxicity screening

Aryl urea substitution pattern

Cell viability endpoint profiling

Supramolecular crystal engineering

Polarized urea hydrogen-bond geometry

Co-crystal formation propensity screening

• [1] Anandan, S.-K. & Gless, R. D. (2010). Exploration of secondary and tertiary pharmacophores in unsymmetrical N,N'-diaryl urea inhibitors of soluble epoxide hydrolase. Bioorganic & Medicinal Chemistry Letters, 20(9), 2740–2744. View Source
• [2] Kim, I. H. et al. (2007). 1,3-Disubstituted ureas functionalized with ether groups are potent inhibitors of the soluble epoxide hydrolase with improved pharmacokinetic properties. Journal of Medicinal Chemistry, 50(21), 5217–5226. PMID: 17894481. View Source
• [3] Kalistratova, A. V. et al. (2020). Synthesis of new compounds in the series of aryl-substituted ureas with cytotoxic and antioxidant activity. Mendeleev Communications, 30(2), 153–155. DOI: 10.1016/j.mencom.2020.03.007 View Source
• [4] Review of symmetrical diaryl ureas (e.g., 1,3-bis(4-cyanophenyl)urea) in supramolecular chemistry and crystal engineering applications. View Source